N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-(4-butan-2-ylphenyl)thiourea
• InChI: InChI=1S/C23H31N3S/c1-3-18(2)20-9-11-21(12-10-20)24-23(27)25-22-13-15-26(16-14-22)17-19-7-5-4-6-8-19/h4-12,18,22H,3,13-17H2,1-2H3,(H2,24,25,27)
• InChI Key: IHLQVRGYCNKFET-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=S)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H31N3S
• Molecular Weight: 381.6 g/mol

Description

N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea, also known as BPTU, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPTU is a thiourea derivative that has been synthesized through various methods, with each method yielding different results in terms of yield and purity.

Mechanism of Action

N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea inhibits the activity of the dopamine transporter by binding to the transporter protein and blocking the reuptake of dopamine. This leads to an increase in dopamine levels in the brain, which can have various effects on behavior and cognition. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has also been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding.
Biochemical and Physiological Effects
N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has been shown to have various biochemical and physiological effects in animal studies. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has been shown to increase dopamine levels in the brain, which can lead to increased locomotor activity and enhanced cognitive function. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has also been shown to have anxiolytic effects, which could be useful in the treatment of anxiety disorders. However, N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has also been shown to have some adverse effects, such as decreased body weight and liver toxicity.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has several advantages for lab experiments, including its ability to increase dopamine levels in the brain and its anxiolytic effects. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea can be used to study the role of dopamine in various neurological disorders such as Parkinson's disease and ADHD. However, N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea also has limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea. One direction is to further investigate its mechanism of action, particularly its affinity for the sigma-1 receptor. Another direction is to study the effects of N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea on other neurotransmitters in the brain, such as serotonin and norepinephrine. Additionally, future research could focus on developing safer and more effective derivatives of N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea for use in scientific research.
Conclusion
In conclusion, N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has been shown to inhibit the activity of the dopamine transporter, which can lead to an increase in dopamine levels in the brain. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has also been shown to have anxiolytic effects, which could be useful in the treatment of anxiety disorders. However, further research is needed to fully understand its mechanism of action and potential toxicity.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has potential applications in scientific research, particularly in the field of neuroscience. N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has been shown to inhibit the activity of the dopamine transporter, which is involved in the reuptake of dopamine in the brain. This inhibition can lead to an increase in dopamine levels in the brain, which has been linked to various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). N-(1-benzyl-4-piperidinyl)-N'-(4-sec-butylphenyl)thiourea has also been shown to have anxiolytic effects, which could be useful in the treatment of anxiety disorders.